Cas no 1781442-71-4 (1-(pentafluoroethyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(pentafluoroethyl)cyclopentane-1-carboxylic acid
• CAS No: 1781442-71-4
• MF: C₈H₉F₅O₂
• MW: 232.147880315781
• CID: 5896329
• PubChem ID: 105490444
• Update Time: 2025-10-29

1-(pentafluoroethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(pentafluoroethyl)cyclopentane-1-carboxylic acid
• EN300-1951470
• 1781442-71-4

• Inchi： 1S/C8H9F5O2/c9-7(10,8(11,12)13)6(5(14)15)3-1-2-4-6/h1-4H2,(H,14,15)
• InChI Key： IXHCTDQQVPASHY-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1(C(=O)O)CCCC1)F

Computed Properties

• Exact Mass: 232.05227034g/mol
• Monoisotopic Mass: 232.05227034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-(pentafluoroethyl)cyclopentane-1-carboxylic acid

Introduction to 1-(pentafluoroethyl)cyclopentane-1-carboxylic acid (CAS No. 1781442-71-4) and Its Emerging Applications in Chemical Biology and Medicine

1-(pentafluoroethyl)cyclopentane-1-carboxylic acid, identified by the CAS number 1781442-71-4, is a fluorinated cycloalkanoic acid that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural and functional properties. The presence of a pentafluoroethyl group introduces strong electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule, making it a valuable scaffold for drug design and material science applications.

The compound belongs to a class of fluorinated carboxylic acids, which are widely recognized for their ability to enhance metabolic stability, lipophilicity, and binding interactions with biological targets. In recent years, fluorinated derivatives have been extensively studied for their potential in developing novel therapeutic agents, particularly in oncology, anti-inflammatory, and antimicrobial applications. The structural motif of 1-(pentafluoroethyl)cyclopentane-1-carboxylic acid provides a rigid framework that can be further functionalized to create libraries of bioactive molecules.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The carboxylic acid functionality allows for facile derivatization via esterification, amidation, or coupling reactions with other pharmacophores. This flexibility has enabled researchers to generate a diverse range of analogs with tailored properties for specific biological assays. For instance, recent studies have demonstrated the utility of this compound in designing potent inhibitors of enzyme targets involved in cancer progression.

Recent advancements in computational chemistry have further accelerated the discovery process for 1-(pentafluoroethyl)cyclopentane-1-carboxylic acid derivatives. Molecular modeling techniques have been employed to predict binding modes and affinity profiles, allowing for rational optimization of lead compounds. These computational approaches complement experimental efforts by providing insights into structure-activity relationships (SARs), thereby streamlining the development pipeline.

In the realm of medicinal chemistry, the incorporation of fluorine atoms into organic molecules is well-documented for its ability to improve pharmacokinetic profiles. The pentafluoroethyl group in 1-(pentafluoroethyl)cyclopentane-1-carboxylic acid exerts a significant influence on the molecule's solubility, permeability, and metabolic resistance. Such properties are critical for achieving desirable drug-like characteristics, including oral bioavailability and prolonged circulation time.

Emerging research also highlights the potential of this compound as a building block for materials with specialized functions. Fluorinated cycloalkanes have been explored in the development of liquid crystals, polymers, and coatings due to their unique electronic and steric properties. The stability imparted by fluorine atoms makes these materials resistant to degradation under harsh conditions, opening avenues for industrial applications.

The synthesis of 1-(pentafluoroethyl)cyclopentane-1-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. These synthetic strategies not only enhance yield but also minimize unwanted byproducts, ensuring high purity for subsequent applications.

Biological activity assays have revealed promising results when 1-(pentafluoroethyl)cyclopentane-1-carboxylic acid derivatives are tested against various disease-relevant targets. For example, modifications at the pentafluoroethyl position have been shown to modulate interactions with protein kinases and transcription factors. Such findings underscore the compound's potential as a scaffold for developing targeted therapies against chronic diseases.

The role of fluorine in modulating electronic properties has also been exploited in photochemical applications. Fluorinated compounds often exhibit enhanced UV absorption or emission characteristics, making them suitable for use in optoelectronic devices and sensors. The cycloalkyl backbone further contributes to steric constraints that can influence photophysical behaviors.

Future directions in research may explore the use of 1-(pentafluoroethyl)cyclopentane-1-carboxylic acid as a precursor for biodegradable polymers or smart materials that respond to environmental stimuli. The combination of its chemical versatility and biological relevance positions this compound as a cornerstone in both academic investigations and industrial innovations.

In conclusion,1-(pentafluoroethyl)cyclopentane-1-carboxylic acid (CAS No. 1781442-71-4) represents a fascinating example of how structural modifications can yield compounds with broad utility across multiple disciplines. Its unique combination of chemical reactivity and biological activity continues to inspire new synthetic strategies and therapeutic possibilities.